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Compound of Interest

Compound Name: 2,3-Diethylphenol

Cat. No.: B15196043 Get Quote

A Technical Guide to 2,3-Diethylphenol as a Fine Chemical Intermediate

For: Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Diethylphenol is an organic aromatic compound belonging to the alkylphenol family.[1]

Characterized by a hydroxyl group and two ethyl substituents at the 2 and 3 positions of a

benzene ring, this compound serves as a crucial fine chemical intermediate.[2][3] Fine

chemical intermediates are high-purity chemical substances produced in limited quantities,

designed for specialized applications, including the synthesis of pharmaceuticals,

agrochemicals, and other complex molecules.[4] The specific arrangement of the functional

groups in 2,3-diethylphenol imparts a unique reactivity profile, making it a valuable building

block in multi-step organic syntheses. This guide provides a comprehensive overview of its

physicochemical properties, synthesis protocols, chemical reactivity, and applications, tailored

for professionals in research and drug development.

Physicochemical Properties
2,3-Diethylphenol is a colorless to pale yellow liquid with a characteristic phenolic odor.[2][3] It

exhibits low solubility in water but is readily soluble in many organic solvents, a common trait

for substituted phenols.[2][3] A summary of its key quantitative data is presented below for easy

reference and comparison.
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Property Value Source(s)

CAS Number 66142-71-0 [5][6][7]

Molecular Formula C₁₀H₁₄O [3][6]

Molecular Weight 150.22 g/mol [2][3]

Appearance Colorless to pale yellow liquid [2][3]

Boiling Point 243.0 °C / 516.15 K [2]

236.65 °C (estimate) [5]

Melting Point 13.50 °C / 286.65 K [2]

46.81 °C (estimate) [5]

Density 0.9438 g/cm³ [2]

0.9688 g/cm³ (estimate) [5]

pKa 10.37 ± 0.10 (Predicted) [6]

Solubility
Low in water; soluble in

ethanol, ether
[2][3]

Synthesis of 2,3-Diethylphenol
The synthesis of 2,3-diethylphenol is typically achieved through the alkylation of phenol. The

two primary industrial methods are Friedel-Crafts alkylation and direct alkylation with an ethyl

halide.[3] The choice of method can influence isomer distribution and overall yield.

Method 1: Friedel-Crafts Alkylation of Phenol
This classic method involves the electrophilic aromatic substitution of phenol using an alkene

(ethylene) in the presence of a strong Lewis acid catalyst.[8][9][10] The hydroxyl group of

phenol is a powerful ortho-, para-director, which can make direct synthesis of the 2,3-isomer

challenging without careful control of reaction conditions.[11]

Warning: This procedure involves corrosive and hazardous materials. It must be performed by

trained personnel in a well-ventilated fume hood with appropriate personal protective
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equipment (PPE).

Materials: Phenol (1.0 mol), anhydrous aluminum chloride (AlCl₃, 1.2 mol), dry toluene

(solvent), ethylene gas, 1 M hydrochloric acid (HCl), diethyl ether, saturated sodium

bicarbonate solution, brine, anhydrous magnesium sulfate (MgSO₄).

Procedure:

Reaction Setup: A three-necked, oven-dried round-bottom flask is equipped with a

magnetic stirrer, a gas inlet tube, and a reflux condenser protected by a drying tube.

Reagent Charging: The flask is charged with anhydrous AlCl₃ and dry toluene under an

inert atmosphere (e.g., nitrogen). The mixture is cooled in an ice bath.

Phenol Addition: A solution of phenol in dry toluene is added dropwise to the stirred slurry

of AlCl₃.

Alkylation: Ethylene gas is bubbled through the reaction mixture at a controlled rate while

maintaining the temperature between 0-10 °C.

Reaction Monitoring: The progress of the reaction is monitored by gas chromatography

(GC) to observe the consumption of phenol and the formation of ethylated products.

Quenching: Once the reaction is complete, the mixture is slowly and carefully poured onto

crushed ice containing concentrated HCl to decompose the aluminum complex.

Workup: The mixture is transferred to a separatory funnel. The organic layer is separated,

and the aqueous layer is extracted with diethyl ether. The combined organic layers are

washed sequentially with water, saturated sodium bicarbonate solution, and brine.

Purification: The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is

removed under reduced pressure. The resulting crude product, a mixture of diethylphenol

isomers, is purified by fractional distillation under vacuum to isolate the 2,3-diethylphenol
isomer.
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Synthesis Workflow: Friedel-Crafts Alkylation

Charge AlCl₃ and Toluene
to Reactor

Cool to 0-10 °C

Add Phenol Solution

Introduce Ethylene Gas

Monitor Reaction by GC

Quench with HCl/Ice

Upon Completion

Aqueous Workup
(Extraction & Washes)

Dry & Concentrate

Purify by Vacuum Distillation

Isolate 2,3-Diethylphenol

Click to download full resolution via product page

A flowchart of the Friedel-Crafts synthesis protocol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15196043?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15196043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method 2: Base-Mediated C-Alkylation
An alternative approach involves the reaction of a phenolate anion with an ethyl halide.[3]

While O-alkylation to form an ether is often a competing reaction, conditions can be optimized

to favor C-alkylation on the aromatic ring. The choice of solvent is critical; protic solvents can

shield the phenolate oxygen through hydrogen bonding, thereby promoting C-alkylation.[12]

Materials: Phenol (1.0 mol), sodium hydroxide (NaOH, 1.1 mol), ethyl bromide (2.5 mol),

trifluoroethanol (TFE, solvent), diethyl ether, 1 M HCl, brine, anhydrous sodium sulfate

(Na₂SO₄).

Procedure:

Phenolate Formation: In a round-bottom flask, dissolve phenol in TFE. Add sodium

hydroxide pellets portion-wise with stirring until fully dissolved to form the sodium

phenoxide.

Alkylation: Add ethyl bromide to the solution. Heat the mixture to reflux and maintain for

several hours.

Reaction Monitoring: Monitor the reaction by TLC or GC to track the formation of the

product.

Workup: After cooling, pour the reaction mixture into water and acidify with 1 M HCl.

Extract the product with diethyl ether.

Purification: Wash the combined organic extracts with brine, dry over anhydrous Na₂SO₄,

and concentrate in vacuo. Purify the crude product via column chromatography or vacuum

distillation.

Chemical Reactivity and Applications
The reactivity of 2,3-diethylphenol is governed by its two key functional components: the

activating hydroxyl group and the electron-donating ethyl groups.

Key Reactions
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Electrophilic Aromatic Substitution: The phenol ring is highly activated towards electrophiles

like nitrating and sulfonating agents.[3][13] The substitution pattern is directed by the existing

groups, typically occurring at the remaining open positions on the ring (positions 4, 5, and 6).

Oxidation: Like other phenols, it can be oxidized to form corresponding quinones or other

degradation products.[3] Its structure gives it potential antioxidant properties, as the phenolic

hydrogen can be abstracted by radicals to form a stabilized aryloxyl radical.[14]

Reactions of the Hydroxyl Group: The -OH group can undergo esterification with carboxylic

acids or acylation with acyl chlorides to form esters, which are themselves valuable

intermediates.[3]

Reactivity & Application Pathways

2,3-Diethylphenol

Electrophilic Aromatic
Substitution

Oxidation Esterification / Acylation

Pharmaceuticals Agrochemicals Antioxidants Dyes & Polymers

Click to download full resolution via product page

Potential synthetic pathways from 2,3-diethylphenol.

Applications in Drug Development and Industry
2,3-Diethylphenol is a key starting material or intermediate in the synthesis of more complex

molecules:

Pharmaceuticals: It serves as a scaffold for building larger, biologically active molecules. The

phenolic moiety is a common feature in many drug candidates.[2]
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Agrochemicals: The compound is a precursor for various pesticides and herbicides.[2]

Antioxidants: It can be used directly or as a precursor for more complex antioxidants used as

additives in fuels, lubricants, and polymers to prevent oxidative degradation.[3]

Polymers and Dyes: Its reactivity allows it to be incorporated into resin formulations and

used in the synthesis of specialty dyes.[2][3]

Safety and Handling
Substituted phenols, including related compounds like 2,3-dimethylphenol and 2-ethylphenol,

are classified as toxic and corrosive.[1][15][16] They can cause severe skin burns and eye

damage and are harmful if swallowed or in contact with skin.[15][16]

Handling: Always handle 2,3-diethylphenol in a well-ventilated chemical fume hood.[17]

PPE: Wear appropriate protective gear, including chemical-resistant gloves, safety goggles,

and a lab coat.[1]

Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents and

bases. Keep containers tightly closed.[17]

Disposal: Dispose of waste according to local, state, and federal regulations.

It is mandatory to consult the specific Material Safety Data Sheet (MSDS) for 2,3-
diethylphenol before handling or use.

Conclusion
2,3-Diethylphenol is a versatile and valuable fine chemical intermediate with a well-defined

profile of reactivity. Its utility as a precursor in the pharmaceutical, agrochemical, and materials

science industries is significant. A thorough understanding of its properties, synthesis routes,

and handling requirements is essential for researchers and scientists aiming to leverage this

compound in the development of novel and advanced chemical products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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